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Compound of Interest

Compound Name: Enofelast

CAS No.: 125722-16-9

Cat. No.: B1667061

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Enofelast (CAS No. 127035-60-3) was not

publicly available at the time of this writing. The following guidance is based on general best

practices for handling chemical compounds in a laboratory setting. It is imperative to obtain the

substance-specific SDS from the manufacturer or supplier before any handling, storage, or

disposal of Enofelast. The information below should be used to supplement, not replace, the

detailed instructions in the official SDS.

I. Personal Protective Equipment (PPE)
In the absence of specific toxicological data for Enofelast, a cautious approach to personal

protection is warranted. The following table summarizes the recommended PPE for handling

chemical compounds of unknown or uncertain hazards in a research and development

environment.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection
Chemical safety goggles and a

face shield

Protects against splashes,

sprays, and airborne particles.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene) and a

fully buttoned lab coat

Prevents direct skin contact

with the chemical. Glove type

should be selected based on

the solvent used and

breakthrough time.

Respiratory Protection
A properly fitted NIOSH-

approved respirator

To be used in a well-ventilated

area or a chemical fume hood.

The type of cartridge should be

selected based on the

potential for airborne

particulates or vapors.

Foot Protection Closed-toe shoes
Protects feet from spills and

falling objects.

II. Operational and Disposal Plans
A clear and well-defined plan for both routine operations and emergency situations is critical for

laboratory safety. The following diagrams illustrate a general workflow for handling chemical

substances and responding to a spill.

This diagram outlines the procedural steps for the safe handling of a chemical substance from

initial preparation to final disposal.
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Caption: General workflow for handling chemical substances.
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This diagram provides a logical, step-by-step guide for immediate actions to be taken in the

event of a chemical spill.

Immediate Actions

Major Spill Procedure Minor Spill Procedure
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Caption: Logical workflow for responding to a chemical spill.

III. Disposal Guidelines
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Characterization: All waste containing Enofelast must be treated as hazardous

waste.

Segregation: Keep Enofelast waste separate from other chemical waste streams to avoid

incompatible mixtures.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name (Enofelast), and the approximate concentration and quantity.

Containment: Waste should be stored in chemically compatible, sealed containers.

Disposal: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Do not dispose of Enofelast down the drain or in regular trash.

It is the responsibility of the researcher to be fully aware of and compliant with all institutional

and governmental regulations regarding the handling and disposal of chemical substances.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Enofelast]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667061/docs#essential-safety-and-logistical-
information-for-handling-enofelast]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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